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Compound of Interest

Compound Name: (2R,4S)-Hydroxy Itraconazole-d8

Cat. No.: B15598557

Get Quote

This guide provides a detailed comparison of analytical methods for the quantification of

itraconazole, a triazole antifungal agent, in biological matrices. It is intended for researchers,

scientists, and drug development professionals involved in therapeutic drug monitoring (TDM)

and pharmacokinetic studies. The information presented is compiled from various studies to

offer a comprehensive overview of the performance and protocols of commonly employed

techniques.

Itraconazole is an essential medication for treating systemic and superficial fungal infections.[1]

Due to its variable oral bioavailability and potential for drug-drug interactions, therapeutic drug

monitoring is recommended for the majority of patients receiving itraconazole to ensure efficacy

and avoid toxicity.[2][3] The target trough concentration for prophylaxis is typically >0.5 mg/L

and for treatment of fungal infections is 1-2 mg/L, as measured by chromatographic methods.

[4] Itraconazole is extensively metabolized by the CYP3A4 enzyme system into several

metabolites, with hydroxyitraconazole being the major active metabolite that also contributes to

the antifungal effect.[5][6] Therefore, many analytical methods are designed to quantify both

itraconazole and hydroxyitraconazole.
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The selection of an appropriate quantification method is critical for accurate and reliable

measurement of itraconazole and its active metabolite. The most common methods include

High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass

Spectrometry (LC-MS/MS), and microbiological assays. The following tables summarize the

quantitative performance of these methods based on published data.

Table 1: Performance Characteristics of Itraconazole Quantification Methods
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Method Analyte(s)
Linearity
Range

Lower Limit
of
Quantificati
on (LLOQ)

Precision
(% CV)

Accuracy
(%
Recovery)

HPLC Itraconazole
10 - 10,000

µg/L[7]
10 µg/L[7] 2.2 - 7.8%[7] -

Itraconazole,

Hydroxyitraco

nazole

50 - 2,000

µg/L[8]
50 µg/L[8]

4.6 - 18.4%

[8]

85.3 - 99.9%

[8]

Itraconazole
4 - 40

µg/mL[9]
2.26 µg/mL[9] - -

Itraconazole
5 - 60

µg/mL[6]

1.1657

µg/mL[6]
-

98.8 -

100.4%[6]

LC-MS/MS

Itraconazole,

Hydroxyitraco

nazole

1 - 250

ng/mL[10]
1 ng/mL[10] ≤15% -

Itraconazole,

Hydroxyitraco

nazole

1 - 600 ng/mL

(ITZ), 2 - 600

ng/mL (OH-

ITZ)[11]

1 ng/mL

(ITZ), 2

ng/mL (OH-

ITZ)[11]

1.48 - 9.79%

[11]
-

Itraconazole,

Hydroxyitraco

nazole

0.301 -

151.655

ng/mL (ITZ),

0.946 -

224.908

ng/mL (OH-

ITZ)[12]

0.301 ng/mL

(ITZ), 0.946

ng/mL (OH-

ITZ)[12]

≤15%

52.07% (ITZ),

53.73% (OH-

ITZ)[12]

Itraconazole,

Hydroxyitraco

nazole, Keto-

itraconazole,

N-desalkyl

itraconazole

5 - 2500

ng/mL (ITZ,

OH-ITZ), 0.4

- 200 ng/mL

(Keto-ITZ,

ND-ITZ)[13]

5 ng/mL (ITZ,

OH-ITZ), 0.4

ng/mL (Keto-

ITZ, ND-ITZ)

[13]

Within 15%
97.4 -

112.9%[13]
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Microbiologic

al Assay
Itraconazole - 100 µg/L[7]

11.0 - 17.1%

[7]
-

Note: % CV refers to the coefficient of variation. Linearity range, LLOQ, precision, and

accuracy can vary based on the specific laboratory protocol and instrumentation.

A comparison between HPLC and microbiological methods has shown that HPLC yields

significantly lower itraconazole concentrations in patient serum samples.[7] This is likely due to

the microbiological assay detecting the combined activity of the parent drug and its active

metabolites, while HPLC can separate and quantify the parent drug specifically.

Experimental Protocols
Detailed methodologies are crucial for reproducing experimental results and for the validation

of new analytical procedures. Below are representative protocols for the main analytical

techniques.

A reversed-phase HPLC method is commonly used for the analysis of itraconazole in human

serum.[7]

Sample Preparation: A protein precipitation method is often employed. For instance, 100 µL

of an internal standard solution (e.g., R051012 in acetonitrile) is added to 100 µL of plasma,

followed by the addition of 10 µL of a zinc sulfate solution (20% w/v) to precipitate proteins.

[8]

Chromatographic Separation:

Column: A C18 Symmetry column (3.9 mm i.d. x 150 mm) is a suitable choice.[8]

Mobile Phase: A mixture of methanol (75% v/v) and water (25% v/v) can be used.[8]

Another study utilized a mobile phase of acetonitrile and water (75:25 v/v).[9]

Flow Rate: A typical flow rate is 1.0 mL/min.[8][9]

Detection: Fluorometric detection is a sensitive option, with excitation at 250 nm and

emission at 380 nm.[8] UV detection at a wavelength of 262 nm is also common.[9]
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Quantification: A standard curve is generated by plotting the peak area ratios of the analyte

to the internal standard against a series of known concentrations. The curve is typically linear

over a defined concentration range.

LC-MS/MS offers high sensitivity and selectivity for the simultaneous determination of

itraconazole and its metabolites.[13]

Sample Preparation: Various extraction techniques can be used, including protein

precipitation[10], solid-supported liquid extraction (SLE)[13], or solid-phase extraction (SPE).

[12] For example, a simple protein precipitation can be performed by adding an organic

solvent with an acid to 100 µL of plasma.[10]

Chromatographic Separation:

Column: A reverse-phase column, such as a Chromolith speed rod RP-18e (50 × 4.6 mm),

is often used.[12]

Mobile Phase: A common mobile phase consists of a mixture of 10 mM ammonium

formate buffer (pH 4.0) and methanol (20:80 v/v).[12]

Mass Spectrometric Detection:

Ionization: Positive electrospray ionization (ESI) is typically used.[13]

Detection Mode: Multiple Reaction Monitoring (MRM) is employed to enhance selectivity

and sensitivity. Specific precursor-to-product ion transitions are monitored for each analyte

and internal standard. For itraconazole, the transition m/z 705.6 → 393.2 is commonly

used.[14]

Quantification: Similar to HPLC, quantification is based on a calibration curve constructed

from the peak area ratios of the analytes to their corresponding stable isotope-labeled

internal standards.

This method relies on the principle of agar diffusion.

Assay Principle: The size of the zone of inhibition of a susceptible microorganism (e.g.,

Candida albicans) around a disk or well containing the patient's serum is proportional to the
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concentration of the antifungal agent.[7]

Procedure:

An agar plate is uniformly inoculated with a standardized suspension of the test organism.

Serum samples, along with standards of known itraconazole concentrations, are applied to

wells or filter paper discs on the agar surface.

The plates are incubated, and the diameters of the zones of inhibition are measured.

Quantification: A standard curve is prepared by plotting the zone diameters against the

logarithm of the itraconazole concentrations of the standards. The concentration in the

patient sample is then interpolated from this curve.

Visualizations
The following diagrams illustrate key concepts related to itraconazole quantification and inter-

laboratory comparison.
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CYP3A4

Hydroxyitraconazole
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Click to download full resolution via product page

Caption: Itraconazole metabolism via CYP3A4.
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Caption: Workflow of an inter-laboratory comparison study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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